2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-ethoxy-N-[3-(2-methoxyethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-25-17-10-5-4-9-16(17)19(23)21-15-8-6-7-14(13-15)18(22)20-11-12-24-2/h4-10,13H,3,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: IXTKDOLARCJTPY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)NCCOC

Description

2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R) and has been shown to be effective in preclinical models of neuropathic pain.

Mechanism of Action

2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is a selective antagonist of the AT2R, which is a G protein-coupled receptor that is expressed in both the central and peripheral nervous systems. By blocking the activity of this receptor, 2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is able to reduce the transmission of pain signals.
Biochemical and Physiological Effects:
2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to have a number of biochemical and physiological effects in preclinical models of neuropathic pain. These include the reduction of pain behavior, the inhibition of neuronal hyperexcitability, and the modulation of inflammatory signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments is that it has been extensively studied in preclinical models of neuropathic pain, making it a well-established tool for investigating the mechanisms underlying this condition. However, one limitation is that it has not yet been approved for clinical use, meaning that its potential therapeutic benefits have not yet been fully realized.

Future Directions

There are several potential future directions for research on 2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. These include investigating its efficacy in other types of chronic pain, such as fibromyalgia and diabetic neuropathy. Additionally, further studies are needed to fully understand the mechanisms by which 2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide exerts its analgesic effects, and to identify any potential side effects or safety concerns associated with its use. Finally, there is a need for clinical trials to determine the safety and efficacy of 2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in humans, with the ultimate goal of developing it as a new treatment option for chronic pain.

Synthesis Methods

The synthesis of 2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves several steps, starting with the reaction of 2-ethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-amino-N-(2-methoxyethyl)benzamide to give the amide intermediate, which is subsequently treated with phosgene to form the final product.

Scientific Research Applications

2-ethoxy-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been extensively studied in preclinical models of neuropathic pain, where it has been shown to be effective in reducing pain behavior. It has also been tested in clinical trials for the treatment of post-herpetic neuralgia and chemotherapy-induced peripheral neuropathy.